1,4,5,8-Tetranitrodecahydropyrazino[2,3-b]pyrazine

• CAS RN: 135877-16-6
• Molecular Formula: C6H10N8O8
• Molecular Weight: 322.19 g/mol
• IUPAC Name: 1,4,5,8-tetranitro-2,3,4a,6,7,8a-hexahydropyrazino[2,3-b]pyrazine
• InChI: InChI=1S/C6H10N8O8/c15-11(16)7-1-2-8(12(17)18)6-5(7)9(13(19)20)3-4-10(6)14(21)22/h5-6H,1-4H2
• InChI Key: HNIYFQYULIZVBV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2C(N1[N+](=O)[O-])N(CCN2[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Description

1,4,5,8-Tetranitrodecahydropyrazino[2,3-b]pyrazine is a useful research compound. Its molecular formula is C6H10N8O8 and its molecular weight is 322.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A portion of 8-nitroso-1,4,5-trinitro-1,4,5,8-tetraazadecalin (1.0 g, 3.3 mmoles) was slowly added to 10 ml of well-stirred 100% nitric acid maintained at 0° C. over a 15-minute time period. The solution developed a light-yellow color. It was stirred for 5 additional minutes at 0° C., then the coupling bath was removed. The stirring was continued for 5 more minutes. The reaction mixture was quenched by pouring onto 20 g of ice. A white precipitate formed and was collected by vacuum filtration. It was washed well with water and dried. It weighed 0.72 g (2.2 mmoles, 68%) and decomposed at 236° C., but darkened above 200° C. It could be recrystallized to fine crystals by dissolving in hot cyclohexanone (1 g/10 ml) and adding an equal volume of ethanol. ##STR5##